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Compound of Interest

Compound Name: 2-PADQZ

Cat. No.: B1670927

Chemical Identity: 2-PADQZ is identified as 6,7-Dimethoxy-2-(piperazin-1-yl)quinazolin-4-
amine, with the CAS Number 60547-97-9. This information is critical for accessing accurate
safety data.

Immediate Safety Precautions: Based on available safety data, 2-PADQZ is classified as an
irritant and is harmful if swallowed.[1] It is imperative to handle this compound with the
appropriate personal protective equipment (PPE) in a controlled laboratory environment to
minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 2-PADQZ to protect against
inhalation, skin contact, and eye contact. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact, which

can cause skin irritation.[1][2]

Body Protection

Laboratory coat.

Protects against incidental
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
may be necessary for handling
large quantities or when

generating dust.

Minimizes the risk of inhaling
airborne particles, which may

cause respiratory irritation.[1]

Quantitative Data Summary

Specific occupational exposure limits (OELSs) for 2-PADQZ are not readily available. In the

absence of specific data, it is crucial to handle the compound with a high degree of caution and

adhere to the general principles of minimizing chemical exposure.

Parameter Value Source
H302: Harmful if
swallowedH315: Causes skin
GHS Hazard Statements irritationH319: Causes serious PubChem[1]
eye irritationH335: May cause
respiratory irritation
Melting Point 219-221°C (decomposes) CookeChem|[3]
Boiling Point 527°C at 760 mmHg Echemi[4]
Flash Point 272.5°C Echemi[4]
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Operational and Disposal Plans

The following procedural guidance provides a step-by-step approach to the safe handling and
disposal of 2-PADQZ.

Experimental Workflow for Safe Handling

This workflow outlines the critical steps to be followed when working with 2-PADQZ in a
laboratory setting.
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Figure 1: Experimental Workflow for 2-PADQZ Handling.
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Step-by-Step Handling Procedures:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the most
current SDS for 2-PADQZ to be fully aware of its hazards and handling requirements.

Don Personal Protective Equipment (PPE): At a minimum, wear chemical safety goggles, a
lab coat, and chemical-resistant gloves.

Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1]

Weighing and Transfer: Handle the solid material carefully to avoid generating dust. Use a
spatula for transfers.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.

Disposal Plan

Proper disposal of 2-PADQZ and its associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Figure 2: Disposal Workflow for 2-PADQZ.

Step-by-Step Disposal Procedures:

o Waste Segregation:

o Solid Waste: Collect unused 2-PADQZ and any grossly contaminated disposable labware
(e.g., weigh boats, gloves, pipette tips) in a designated, sealed, and clearly labeled
hazardous waste container.
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o Liquid Waste: Collect solutions containing 2-PADQZ in a separate, sealed, and labeled
hazardous liquid waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "6,7-Dimethoxy-2-(piperazin-1-yl)quinazolin-4-amine".

e Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.

o Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of 2-PADQZ down the drain
or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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